1-(3-iodophenyl)-2-Pyrrolidinone

• Molecular Formula: C10H10INO
• Molecular Weight: 287.10 g/mol
• IUPAC Name: 1-(3-iodophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C10H10INO/c11-8-3-1-4-9(7-8)12-6-2-5-10(12)13/h1,3-4,7H,2,5-6H2
• InChI Key: KMEVKFHEFZETFS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC(=CC=C2)I

Description

1-(3-Iodophenyl)-2-pyrrolidinone is a heterocyclic organic compound featuring a pyrrolidinone core substituted with a 3-iodophenyl group at the 1-position. The pyrrolidinone ring (a five-membered lactam) provides a rigid scaffold, while the iodine atom on the phenyl group introduces unique electronic and steric properties. The following analysis draws comparisons with structurally related pyrrolidinone derivatives to infer its properties and applications.

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogous Compounds

Substituent Effects on Pharmacological Activity

1-(4-Chlorophenyl)-2-methyl-2-phenyl-5-(thiophen-2-yl)-1,2-dihydro-3H-pyrrol-3-one

• Structure : Incorporates a chlorophenyl group and a thiophene ring, enhancing π-π stacking interactions and electron-withdrawing effects .
• Applications : Demonstrated utility in cyclization reactions and as a precursor for heterocyclic synthesis. The chlorine atom increases stability compared to iodine but reduces polarizability.

1-(4-(Dimethylamino)phenyl)pyrrolidin-2-yl Derivatives

• Structure: Features a dimethylamino group on the phenyl ring, which introduces strong electron-donating effects and basicity .
• Applications: These derivatives exhibit anticancer activity, with the dimethylamino group enhancing cellular uptake and target binding .

3F-α-PVP (1-(3-Fluorophenyl)-2-(pyrrolidin-1-yl)pentan-1-one)

• Structure: A pyrrolidinyl valerophenone derivative with a fluorophenyl group. Fluorine’s electronegativity and small size favor blood-brain barrier penetration .
• Applications: Psychoactive properties due to dopamine reuptake inhibition. The iodine in 1-(3-iodophenyl)-2-pyrrolidinone may reduce CNS activity but enhance affinity for iodine-specific transporters .

1-((Phenylthio)(phenyl)methyl)pyrrolidin-2-one Derivatives

• Synthesis: Prepared via iodine-catalyzed three-component domino reactions involving γ-butyrolactam, aldehydes, and thiophenols. Yields exceed 80% under optimized conditions .

1-(3-Methoxyphenyl)-4-{1-[3-(3-methylphenoxy)propyl]-1H-benzimidazol-2-yl}-2-pyrrolidinone

• Synthesis : Multi-step procedures involving benzimidazole coupling and methoxy group introduction. The methoxy group improves solubility but reduces metabolic stability compared to iodine .

Physicochemical and Toxicological Profiles

2-Pyrrolidinone Derivatives with Alkylamino Substituents

• Toxicity: 1-(4-(Dipropylamino)-2-butynyl)-2-pyrrolidinone shows moderate toxicity (LD₅₀ >50 mg/kg in mice via intravenous administration) .

2-Acetyl-1-pyrroline and 2-Pyrrolidinone in Volatile Compounds

• Properties: 2-Pyrrolidinone derivatives contribute to aroma profiles in plants (e.g., pumpkin) but have low odor thresholds . The iodophenyl variant is unlikely to exhibit similar volatility due to increased molecular mass .